1-(3-Methoxy-5,5-dimethylcyclohexa-1,3-dien-1-yl)piperidine

• CAS No.: 88544-13-2
• Molecular Formula: C14H23NO
• Molecular Weight: 221.34 g/mol
• IUPAC Name: 1-(3-methoxy-5,5-dimethylcyclohexa-1,3-dien-1-yl)piperidine
• InChI: InChI=1S/C14H23NO/c1-14(2)10-12(9-13(11-14)16-3)15-7-5-4-6-8-15/h9,11H,4-8,10H2,1-3H3
• InChI Key: DQYHLXLJBJOUNE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=C1)OC)N2CCCCC2)C

Description

1-(3-Methoxy-5,5-dimethylcyclohexa-1,3-dien-1-yl)piperidine is a chemical compound characterized by its unique structure, which includes a piperidine ring attached to a methoxy-substituted cyclohexadiene.

Preparation Methods

The synthesis of 1-(3-Methoxy-5,5-dimethylcyclohexa-1,3-dien-1-yl)piperidine involves several steps:

Synthetic Routes:

Reaction Conditions: The reactions are usually carried out under controlled temperatures and pressures, with specific catalysts to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production may involve large-scale synthesis using automated reactors and continuous flow systems to ensure high yield and purity.

Chemical Reactions Analysis

1-(3-Methoxy-5,5-dimethylcyclohexa-1,3-dien-1-yl)piperidine undergoes various chemical reactions:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced piperidine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the methoxy group or the piperidine ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions: Typical reagents include acids, bases, and transition metal catalysts, with reactions often conducted under reflux conditions.

Major Products: The major products formed from these reactions include substituted piperidines, ketones, and carboxylic acids.

Scientific Research Applications

1-(3-Methoxy-5,5-dimethylcyclohexa-1,3-dien-1-yl)piperidine has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and enzyme inhibition.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism by which 1-(3-Methoxy-5,5-dimethylcyclohexa-1,3-dien-1-yl)piperidine exerts its effects involves several molecular targets and pathways:

Molecular Targets: The compound interacts with specific enzymes and receptors, modulating their activity.

Pathways Involved: It affects various biochemical pathways, including those involved in neurotransmission and cellular signaling.

Comparison with Similar Compounds

1-(3-Methoxy-5,5-dimethylcyclohexa-1,3-dien-1-yl)piperidine can be compared with other similar compounds:

Similar Compounds: Compounds such as 5,5-dimethylcyclohexa-1,3-diene and other methoxy-substituted cyclohexadienes share structural similarities.

Uniqueness: The presence of the piperidine ring and the specific substitution pattern make this compound unique, offering distinct chemical and biological properties.